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Compound of Interest

Compound Name: 4,4-Bis(Hydroxymethyl)Biphenyl!

Cat. No.: B8459437

4,4'-Bis(hydroxymethyl)biphenyl is a bifunctional organic compound featuring a rigid biphenyl
core flanked by two reactive hydroxymethyl (-CH20H) groups. This unique structural
arrangement, combining a hydrophobic aromatic backbone with hydrophilic, reactive termini,
establishes it as a crucial building block and intermediate in diverse fields of chemical science.
Its significance is particularly pronounced in polymer chemistry, where it serves as a monomer
for high-performance materials, and in medicinal chemistry, where the biphenyl scaffold is a
well-established pharmacophore in numerous therapeutic agents.[1][2] This guide offers a
comprehensive technical overview for researchers, scientists, and drug development
professionals, detailing its fundamental properties, synthesis protocols, characterization, and
key applications.

Key Identifiers:
e |[UPAC Name: [4-[4-(hydroxymethyl)phenyl]phenyllmethanol[3]
e Molecular Formula: C14H1402[3][4][5][6]

« CAS Number: 1667-12-5[3][4][6]

Physicochemical and Structural Properties

The properties of 4,4'-Bis(hydroxymethyl)biphenyl are a direct consequence of its molecular
structure. The biphenyl system imparts rigidity and thermal stability, while the terminal alcohol
groups are primary sites for chemical modification and polymerization.
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Property Value Source(s)

Molecular Weight 214.26 g/mol [31[41[6]

White to light yellow crystalline
Appearance _ [4]
powder/solid

Melting Point 191-192 °C
N ) 416.3 °C at 760 mmHg
Boiling Point )
(Predicted)
pKa 14.01 + 0.10 (Predicted) [4]
XLogP3 2.6 [3]

The molecule's planarity and potential for hydrogen bonding through its hydroxyl groups
significantly influence its solid-state packing and solubility characteristics. It is sparingly soluble
in water but demonstrates better solubility in organic solvents like tetrahydrofuran (THF) and
hot acetone.[4][7]

Synthesis of 4,4'-Bis(hydroxymethyl)biphenyl: A
Methodological Overview

The synthesis of 4,4'-Bis(hydroxymethyl)biphenyl is typically achieved through the reduction of
corresponding dicarboxylic acids or their esters. The choice of starting material and reducing
agent is critical for achieving high yield and purity.

Method 1: Reduction of 4,4'-
Bis(methoxycarbonyl)biphenyl via Lithium Aluminum
Hydride (LiAlIH4)

This is a robust and high-yielding method that relies on the powerful reducing capability of
LiAlH4 to convert the ester functional groups directly to primary alcohols.

Causality and Experimental Rationale:

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Bis_hydroxymethyl_biphenyl
https://wap.guidechem.com/encyclopedia/4-4-bis-hydroxymethyl-biphenyl-dic418422.html
https://www.ivychem.com/prod.php?id=5270
https://wap.guidechem.com/encyclopedia/4-4-bis-hydroxymethyl-biphenyl-dic418422.html
https://wap.guidechem.com/encyclopedia/4-4-bis-hydroxymethyl-biphenyl-dic418422.html
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Bis_hydroxymethyl_biphenyl
https://wap.guidechem.com/encyclopedia/4-4-bis-hydroxymethyl-biphenyl-dic418422.html
https://prepchem.com/4-4-bis-hydroxymethyl-biphenyl/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8459437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Choice of Reducing Agent: LiAlHa is a potent, non-selective reducing agent necessary for the
complete reduction of the stable ester groups. Its high reactivity requires the use of
anhydrous solvents, such as tetrahydrofuran (THF), to prevent violent quenching with water.

Inert Atmosphere: The reaction is conducted under an inert atmosphere (e.g., nitrogen or
argon) to prevent LiAlH4 from reacting with atmospheric moisture and oxygen.

Controlled Addition: The ester solution is added dropwise to the LiAlH4 suspension to
manage the exothermic nature of the reaction.

Quenching: After the reaction is complete, the excess LiAlHa4 is carefully destroyed
("quenched") by the slow addition of a THF/water mixture before workup.[7][8]

Detailed Experimental Protocol (LiAlH4 Reduction)

Setup: Equip a 2-liter flask with a mechanical stirrer, condenser, and an addition funnel.
Ensure the system is under an inert atmosphere.

Reagent Preparation: Suspend 789 mg (20.8 mmol) of LiAlH4 in 150 ml of anhydrous THF in
the reaction flask.[7][8]

Substrate Addition: Dissolve 7.5 g (27.7 mmol) of 4,4'-bis(methoxycarbonyl)biphenyl in 500
ml of anhydrous THF, heating to 50°C. Add this solution dropwise to the LiAlH4 suspension
over 1 hour while maintaining the reaction temperature at 50°C.[7][8]

Reaction Completion: Continue stirring at 50°C for an additional 30 minutes after the addition
is complete.[7][8]

Quenching: Cool the mixture to room temperature. Carefully and slowly add 15 ml of a
THF/H20 (80:20) mixture to quench the excess LiAlH4.[7][8]

Isolation: Filter the reaction mixture and wash the solid precipitate with anhydrous ethanol (3
x 100 ml).[7][8]

Purification: Combine the filtrate and washings and evaporate to dryness under vacuum.
Redissolve the residue in 100 ml of hot acetone (50°C), filter any insoluble material, dry the
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solution over anhydrous Na2SOa4, and evaporate the solvent to yield the final product. A
molar yield of approximately 96.6% can be expected.[7][8]

4,4'-Bis(methoxycarbonyl)biphenyl LiAlH4 Suspension
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Fig 1. Synthesis workflow for 4,4'-Bis(hydroxymethyl)biphenyl.

Method 2: Saponification of 4,4'-
Bis(acetoxymethyl)biphenyl
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An alternative route involves the base-catalyzed hydrolysis (saponification) of the
corresponding diacetate ester.

Causality and Experimental Rationale:

o Reaction Type: This is a standard ester hydrolysis reaction. Sodium hydroxide (NaOH) acts
as a base to hydrolyze the acetate esters, yielding the diol and sodium acetate as a
byproduct.

e Solvent System: Ethanol is used as a co-solvent to facilitate the mixing of the aqueous
NaOH solution and the organic biphenyl derivative.[9]

This method is effective if 4,4'-bis(acetoxymethyl)biphenyl is a more readily available or cost-
effective starting material than the corresponding dicarboxylate.[9]

Spectroscopic and Analytical Characterization

Confirmation of the structure and purity of 4,4'-Bis(hydroxymethyl)biphenyl is achieved through
standard spectroscopic techniques. Spectral data for this compound are available in public
databases such as PubChem.[3]

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: The spectrum is expected to show distinct signals for the aromatic protons on the
biphenyl rings, a singlet for the four methylene protons (-CHz-), and a broad singlet for the
two hydroxyl protons (-OH), which may exchange with D20.

o 13C NMR: The spectrum will display signals for the non-equivalent aromatic carbons and a
characteristic signal for the aliphatic methylene carbon (-CH20H) around 65 ppm.

« Infrared (IR) Spectroscopy: Key vibrational bands include a broad O-H stretch (approx.
3200-3400 cm~1), aromatic C-H stretches (approx. 3000-3100 cm™1), aliphatic C-H stretches
(approx. 2850-2950 cm~1), and aromatic C=C stretches (approx. 1500-1600 cm~1).[3]

e Mass Spectrometry (MS): GC-MS analysis will show the molecular ion peak (m/z = 214),
along with characteristic fragmentation patterns corresponding to the loss of water and
hydroxymethyl groups.[3]
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Applications in Research and Drug Development

The rigid, well-defined geometry of the biphenyl core combined with the reactive hydroxyl
groups makes this molecule a versatile platform for various applications.

4,4"-Bis(hydroxymethyl)biphenyl
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Fig 2. Key application areas derived from the core structure.

o Polymer and Materials Science: As a diol, it is an excellent monomer for producing
polyesters and polyurethanes. It is also used as a cross-linking agent in epoxy resin
formulations, where it enhances thermal stability and chemical resistance by creating a rigid,
three-dimensional network.[4] Its rod-like structure makes it a valuable component in the

synthesis of liquid crystals.[4]

o Medicinal Chemistry and Drug Discovery: The biphenyl moiety is a privileged scaffold in drug
design. 4,4'-Bis(hydroxymethyl)biphenyl serves as a precursor for more complex molecules.

o Anti-inflammatory Drugs: It is a key intermediate in the synthesis of non-steroidal anti-
inflammatory drugs (NSAIDs) like Felbinac.[1]

o Oncology: The biphenyl scaffold is central to the design of small-molecule inhibitors
targeting protein-protein interactions (PPIs). Recent research highlights the development
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of biphenyl derivatives as inhibitors of the Hsp70-Bim interaction in chronic myeloid

leukemia and the PD-1/PD-L1 immune checkpoint pathway in cancer therapy.[10][11] The

hydroxymethyl groups provide convenient handles for derivatization to explore structure-

activity relationships (SAR).

» Ligand Design: The bipyridine analogue, 4,4'-Bis(hydroxymethyl)-2,2'-bipyridyl, which shares

the same functional handles, is widely used to create complex ligands. These ligands can

coordinate with metal ions, forming catalysts and functional materials for electronics and

sensing applications.[2] This highlights the utility of the bis(hydroxymethyl) functionalization

pattern in creating advanced materials.

Safety, Handling, and Storage

Proper handling of 4,4'-Bis(hydroxymethyl)biphenyl is essential in a laboratory setting. The

compound should be managed according to the information provided in its Safety Data Sheet

(SDS).

Hazard Category

GHS Information

Pictogram

GHSO05 (Corrosion), GHSO07 (Harmful/lrritant)

Signal Word

Danger

Hazard Statements

H318: Causes serious eye damage.[3]H302:
Harmful if swallowed.[12]H315: Causes skin
irritation.[12]H319: Causes serious eye irritation.
[12]H335: May cause respiratory irritation.[12]

Precautionary Statements

P261: Avoid breathing dust.[12]P280: Wear
protective gloves/eye protection/face protection.
[3]P305+P354+P338: IF IN EYES: Immediately
rinse with water for several minutes. Remove
contact lenses, if present and easy to do.
Continue rinsing.[3]

e Handling: Use in a well-ventilated area or under a chemical fume hood.[13][14] Avoid contact

with skin, eyes, and clothing. Standard personal protective equipment (PPE), including

safety goggles, gloves, and a lab coat, is required.[13]
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o Storage: Store in a tightly closed container in a cool, dry place at room temperature.[12]

o Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
[13][15]

Conclusion

4,4'-Bis(hydroxymethyl)biphenyl is more than a simple chemical; it is a versatile and enabling
platform molecule. Its well-defined structure provides a rigid scaffold, while its terminal hydroxyl
groups offer gateways for a multitude of chemical transformations. For researchers in materials
science, it is a key to enhancing polymer properties. For scientists in drug development, it is a
foundational building block for creating novel therapeutics targeting critical disease pathways. A
thorough understanding of its synthesis, properties, and safe handling is paramount to
unlocking its full potential in advanced scientific applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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